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Compound of Interest

Compound Name: 4-(trans-4-Ethylcyclohexyl)phenol

Cat. No.: B1353535

This guide provides essential physicochemical data for 4-(trans-4-ethylcyclohexyl)phenol, a
key intermediate in the synthesis of liquid crystal materials and a valuable component in the
development of advanced polymers and pharmaceutical compounds.[1][2] Its specific
molecular structure contributes to desirable properties such as thermal stability and molecular
alignment in high-performance applications.[1]

Physicochemical Properties

The fundamental molecular properties of 4-(trans-4-ethylcyclohexyl)phenol are summarized
below. This data is critical for researchers and drug development professionals for
stoichiometric calculations, analytical characterization, and formulation development.

Property Value

Molecular Formula C14H200[1][3][4]
Molecular Weight 204.31 g/mol [5]
Alternate Molecular Weight 204.30800 g/mol [3]

Logical Relationship of Compound Properties

The following diagram illustrates the hierarchical relationship between the compound's
nomenclature and its derived molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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